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Compound Name:
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methylpiperidine-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Cbz-3-methylpiperidine-3-carboxylic acid, a substituted piperidine derivative, holds
significance as a potential building block in medicinal chemistry and drug discovery. Its rigid,
non-planar structure, combined with the presence of a protected amine and a carboxylic acid
functional group, makes it an attractive scaffold for the synthesis of novel chemical entities with
potential therapeutic applications. This technical guide provides a summary of the available
physical and chemical properties of N-Cbz-3-methylpiperidine-3-carboxylic acid. However, a
comprehensive review of publicly accessible scientific literature and patent databases reveals a
notable scarcity of detailed experimental data for this specific compound. While basic identifiers
and some predicted properties are available, in-depth experimental protocols, extensive
spectral characterization, and biological activity data are not widely reported.

Chemical Identity and Physical Properties

N-Cbz-3-methylpiperidine-3-carboxylic acid is a white to off-white solid at room temperature.
The Cbz (carboxybenzyl) group serves as a protecting group for the piperidine nitrogen,
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preventing its participation in undesired side reactions during synthetic transformations. The
presence of a methyl group and a carboxylic acid at the 3-position of the piperidine ring
introduces a chiral center, meaning the compound can exist as a racemic mixture or as
individual enantiomers.

Table 1: Physical and Chemical Properties of N-Cbz-3-methylpiperidine-3-carboxylic acid

Property Value Source
CAS Number 174543-78-3

Molecular Formula C15H19NOa4

Molecular Weight 277.32 g/mol

Predicted Density 1.25+0.1 g/cm3 (at 20°C)

Predicted Refractive Index 1.559

i >98% (as specified by
Purity . _
commercial suppliers)

] <0.5% (as specified by
Moisture Content ] )
commercial suppliers)

Note: The density and refractive index are predicted values and have not been experimentally
verified in the reviewed literature.

Chemical Synthesis and Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis of N-Cbz-3-methylpiperidine-3-
carboxylic acid is not readily available in peer-reviewed journals or patent literature. The
synthesis would likely involve the N-protection of a 3-methylpiperidine-3-carboxylic acid
precursor with a Cbz-donating reagent, such as benzyl chloroformate, under basic conditions.
The starting material, 3-methylpiperidine-3-carboxylic acid, could potentially be synthesized
through various established methods for the alkylation of piperidine derivatives.

Due to the absence of a specific published protocol, a generalized workflow for a potential
synthetic route is presented below. This is a hypothetical pathway and would require
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experimental optimization.
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Hypothetical Synthetic Workflow
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Biological Activity Investigation Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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